2,4-Difluoro-5-(trifluoromethoxy)toluene chemical structure and properties
2,4-Difluoro-5-(trifluoromethoxy)toluene chemical structure and properties
Strategic Fluorination in Medicinal Chemistry Scaffolds
Executive Summary
2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS: 1806305-52-1) represents a specialized class of polyfluorinated aromatic building blocks essential for modern drug discovery. Characterized by the synergistic presence of a trifluoromethoxy group (
This guide provides a comprehensive technical analysis of the compound's physicochemical properties, synthesis pathways, and reactivity profiles, specifically tailored for application in kinase inhibitor development and agrochemical optimization.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
The strategic placement of fluorine atoms at the 2 and 4 positions, combined with the bulky, electron-withdrawing
Table 1: Technical Specifications
| Property | Value / Description |
| IUPAC Name | 1,5-difluoro-2-methyl-4-(trifluoromethoxy)benzene |
| CAS Number | 1806305-52-1 |
| Molecular Formula | |
| Molecular Weight | 212.12 g/mol |
| Physical State | Colorless Liquid |
| Density (Predicted) | ~1.35 - 1.42 g/cm³ |
| Boiling Point (Est.) | 150–160 °C (at 760 mmHg) |
| Lipophilicity ( | ~3.8 (High membrane permeability) |
| Electronic Character | Electron-deficient ring; deactivated towards |
Structural Analysis: The "Fluorine Effect"
The compound's utility stems from the Trifluoromethoxy Effect .[1] The
-
Metabolic Blocking: The C2 and C4 fluorines block common sites of oxidative metabolism (P450 hydroxylation).
-
Conformational Bias: The
group prefers an orthogonal conformation relative to the ring, disrupting planarity and potentially improving selectivity for enzyme binding pockets.
Figure 1: Structural-Activity Relationship (SAR) map highlighting the electronic influence of substituents on the toluene core.
Synthesis & Manufacturing Pathways
Synthesizing 2,4-Difluoro-5-(trifluoromethoxy)toluene requires bypassing the poor nucleophilicity of polyfluorinated phenols. The most robust route involves the O-trifluoromethylation of a cresol precursor.
Primary Route: O-Trifluoromethylation of 2,4-Difluoro-5-methylphenol
This protocol avoids the use of gaseous
Step-by-Step Protocol (Silver-Mediated)
Reagents: 2,4-Difluoro-5-methylphenol,
-
Precursor Preparation: Start with 2,4-difluoro-5-methylphenol . If unavailable, it can be synthesized via Baeyer–Villiger oxidation of 2,4-difluoro-5-methylbenzaldehyde.
-
Solvent System: Use anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM) under Argon.
-
Reaction:
-
Option A (Radical): Treat the phenol with Togni’s Reagent II in the presence of a catalytic amount of copper(I) chloride (
). -
Option B (Ex situ): Generate
using (Trifluoromethyl triflate) and a silver salt ( ) in a glovebox environment.
-
-
Workup: Quench with saturated
. Extract with pentane (to avoid loss of the volatile product). -
Purification: Fractional distillation. The product is a liquid with high vapor pressure; rotary evaporation must be controlled carefully (keep bath < 30°C, vacuum > 100 mbar).
Reactivity & Derivatization: The "DoM" Strategy
For drug development, the value of this compound lies in its ability to be functionalized.[2][3] The most critical reactivity feature is the acidic proton at C3 .
Directed Ortho-Metalation (DoM)
The proton at position 3 is flanked by two fluorine atoms. This "fluoro-sandwich" effect significantly lowers the
Workflow:
-
Cooling: Cool a solution of the substrate in THF to -78°C .
-
Lithiation: Add LDA (Lithium Diisopropylamide) or LiTMP dropwise. n-BuLi is generally too nucleophilic and may cause
side reactions (displacing a fluoride). -
Trapping: Add an electrophile (e.g.,
for boronic acid synthesis, or for carboxylation). -
Result: Yields the 3-substituted derivative, a key entry point for bi-aryl coupling (Suzuki-Miyaura).
Figure 2: Workflow for the regioselective functionalization of the C3 position via Directed Ortho-Metalation.
Medicinal Chemistry Applications
Bioisosterism & Lipophilicity
The
-
Lipophilicity: It increases
by ~1.04, enhancing blood-brain barrier (BBB) penetration for CNS targets (e.g., Riluzole analogs). -
Metabolic Stability: The C-F bond energy (~116 kcal/mol) renders the ring inert to oxidative degradation, extending the half-life (
) of the drug candidate.
Kinase Inhibition
In kinase inhibitors, this scaffold is frequently used to occupy hydrophobic pockets (e.g., the allosteric "back pocket" of kinases). The fluorine atoms at 2 and 4 modulate the torsion angle of the bi-aryl bond, locking the inhibitor into a bioactive conformation.
Safety & Handling Protocols
Warning: Fluorinated aromatics can release Hydrogen Fluoride (HF) upon thermal decomposition or combustion.
-
Engineering Controls: All synthesis involving lithiation or fluorination must be performed in a fume hood with blast shielding.
-
PPE: Neoprene gloves, chemical splash goggles, and a face shield.
-
HF Specifics: Calcium gluconate gel must be readily available in the lab whenever handling precursors that might hydrolyze to HF.
-
Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Segregate from strong oxidizing agents and strong bases.
References
-
ChemicalBook. (2025).[4][5] 2,4-Difluoro-5-(trifluoromethoxy)toluene Basic Information and CAS 1806305-52-1.[6] Retrieved from
-
Molecules (MDPI). (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules 2025, 30(14), 3009.[3] Retrieved from
-
Organic Syntheses. (2024). Synthesis of Fluorinated Scaffolds and Wittig-type Olefinations. Org. Synth. 2024, 101, 542-563.[7] Retrieved from
-
Fisher Scientific. (2025).[4] Safety Data Sheet: 2,4-Difluorotoluene and Fluorinated Derivatives. Retrieved from
-
National Institutes of Health (NIH). (2025). Synthesis of α,α-Difluoro-β-amino Ketones and Fluorine in Drug Design. Retrieved from
Sources
- 1. nbinno.com [nbinno.com]
- 2. nbinno.com [nbinno.com]
- 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Documents [merckmillipore.com]
- 5. orgsyn.org [orgsyn.org]
- 6. 2,4-Difluoro-5-(trifluoromethoxy)toluene CAS#: 1806305-52-1 [m.chemicalbook.com]
- 7. Organic Syntheses Procedure [orgsyn.org]
